Cas no 1867051-07-7 (2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)-)

The compound (4S)-4-azido-6-bromo-3,4-dihydro-2H-1-benzopyran is a chiral dihydrobenzopyran derivative featuring both azido and bromo functional groups, offering versatile reactivity for further synthetic modifications. The stereospecific (4S) configuration ensures precise control in asymmetric synthesis, while the azide group enables click chemistry applications, such as CuAAC reactions, for bioconjugation or polymer functionalization. The bromo substituent provides a handle for cross-coupling reactions (e.g., Suzuki or Heck couplings), facilitating structural diversification. This scaffold is valuable in medicinal chemistry and materials science due to its rigid benzopyran core and orthogonal reactivity. High purity and well-defined stereochemistry make it suitable for research requiring regioselective and stereoselective transformations.
2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)- structure
1867051-07-7 structure
Product Name:2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)-
CAS No:1867051-07-7
MF:C9H8BrN3O
MW:254.083320617676
CID:5253688
Update Time:2025-05-19

2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)- Chemical and Physical Properties

Names and Identifiers

    • 2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)-
    • Inchi: 1S/C9H8BrN3O/c10-6-1-2-9-7(5-6)8(12-13-11)3-4-14-9/h1-2,5,8H,3-4H2/t8-/m0/s1
    • InChI Key: LWEIFJJDVQZGCN-QMMMGPOBSA-N
    • SMILES: N([C@H]1CCOC2=CC=C(Br)C=C12)=[N+]=[N-]

2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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(4S)-4-azido-6-bromo-3,4-dihydro-2H-1-benzopyran
1867051-07-7 95.0%
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Enamine
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1PlusChem
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Additional information on 2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)-

Recent Advances in the Study of 2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)- (CAS: 1867051-07-7)

The compound 2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)- (CAS: 1867051-07-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and mechanistic insights.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of bioactive molecules. The presence of both azido and bromo functional groups allows for selective modifications, making it a valuable scaffold for drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in click chemistry reactions, enabling the rapid generation of diverse libraries for high-throughput screening.

In terms of biological activity, preliminary investigations suggest that derivatives of 2H-1-Benzopyran, 4-azido-6-bromo-3,4-dihydro-, (4S)- exhibit promising activity against a range of molecular targets. For instance, a study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on specific kinases involved in inflammatory pathways. The (4S)-stereochemistry appears to be critical for this activity, as enantiomeric forms showed significantly reduced potency.

Mechanistic studies have further elucidated the compound's mode of action. Nuclear magnetic resonance (NMR) and X-ray crystallography data reveal that the azido group participates in key hydrogen-bonding interactions with target proteins, while the bromo substituent enhances binding affinity through hydrophobic effects. These insights are now being leveraged to design next-generation inhibitors with improved selectivity and pharmacokinetic properties.

Looking ahead, researchers are exploring the compound's potential in targeted drug delivery systems. Its ability to undergo bioorthogonal reactions makes it an attractive candidate for prodrug strategies. Ongoing clinical trials are also investigating its safety profile, which will be crucial for translational applications. The integration of computational modeling and experimental validation is expected to accelerate these efforts in the coming years.

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